Cas no 62221-92-5 (Cyclohexanecarboxamide, 1-heptyl-2-oxo-)

• Product Name: Cyclohexanecarboxamide, 1-heptyl-2-oxo-
• CAS No: 62221-92-5
• MF: C₁₄H₂₅NO₂
• MW: 239.353804349899
• CID: 453814
• PubChem ID: 71388645
• Update Time: 2025-04-19

Cyclohexanecarboxamide, 1-heptyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxamide, 1-heptyl-2-oxo-
• 1-heptyl-2-oxocyclohexane-1-carboxamide
• 62221-92-5
• DTXSID00810702

• Inchi： 1S/C14H25NO2/c1-2-3-4-5-7-10-14(13(15)17)11-8-6-9-12(14)16/h2-11H2,1H3,(H2,15,17)
• InChI Key： BQNWFFJBALAFTF-UHFFFAOYSA-N
• SMILES： O=C1CCCCC1(C(N)=O)CCCCCCC

Computed Properties

• Exact Mass: 239.18865
• Monoisotopic Mass: 239.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• PSA: 60.16